![molecular formula C13H11N3O B2814070 2-(4-Methoxyphenyl)imidazo[1,2-a]pyrimidine CAS No. 31555-35-8](/img/structure/B2814070.png)
2-(4-Methoxyphenyl)imidazo[1,2-a]pyrimidine
Overview
Description
2-(4-Methoxyphenyl)imidazo[1,2-a]pyrimidine is a derivative of imidazo[1,2-a]pyrimidine, a class of heterocyclic compounds . Imidazo[1,2-a]pyrimidines have been recognized for their wide range of applications in medicinal chemistry . They exhibit a broad range of biological and pharmacological activities such as antiviral, antibacterial, antimicrobial, antiprotozoal, anti-inflammatory, and antipsychotics .
Synthesis Analysis
Imidazo[1,2-a]pyrimidines can be synthesized through various methods. For instance, one study synthesized a series of imidazopyridine derivatives by integrating the pyrimidine ring or N-acylhydrazone (NAH) to the carbon atom at the 3 position of the imidazo[1,2-a]pyridine scaffold . Another study reported a method for the promotion of the synthesis of imidazo .Molecular Structure Analysis
The molecular structure of 2-(4-Methoxyphenyl)imidazo[1,2-a]pyrimidine can be characterized using various techniques such as NMR . The NMR data, with proper chemical shifts and integrals, could characterize the structures .Chemical Reactions Analysis
Imidazo[1,2-a]pyridines can undergo various chemical reactions. One of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives is the direct functionalization of this valuable scaffold . This can be achieved through transition metal catalysis, metal-free oxidation, and photocatalysis strategies .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-(4-Methoxyphenyl)imidazo[1,2-a]pyrimidine can be analyzed using various techniques. For instance, NMR can provide information about the chemical structure of the compound .Scientific Research Applications
COX-2 Inhibitors
“2-(4-Methoxyphenyl)imidazo[1,2-a]pyrimidine” and its derivatives have been used in the design, synthesis, and biological evaluation of new selective COX-2 inhibitors . These compounds play a role in converting arachidonic acid to inflammatory mediators and could be inhibited by non-steroidal anti-inflammatory drugs (NSAIDs) . Among these compounds, 8-methyl-2-(4-(methylsulfonyl)phenyl)-N-(p-tolyl)imidazo[1,2-a]pyridin-3-amine exhibited the highest potency and selectivity against COX-2 enzyme .
Organic Synthesis
Imidazo[1,2-a]pyridines, a class of valuable heterocyclic scaffolds, are used in organic synthesis and pharmaceutical chemistry . The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives .
Drug Development
Imidazo[1,2-a]pyrazine, a similar compound to “2-(4-Methoxyphenyl)imidazo[1,2-a]pyrimidine”, acts as a versatile scaffold in organic synthesis and drug development .
Fluorescent Probes
There is also research into the development of a fused imidazo[1,2-a]pyridine based fluorescent probe .
Safety And Hazards
Future Directions
properties
IUPAC Name |
2-(4-methoxyphenyl)imidazo[1,2-a]pyrimidine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N3O/c1-17-11-5-3-10(4-6-11)12-9-16-8-2-7-14-13(16)15-12/h2-9H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZWNMPVRUFGZKY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CN3C=CC=NC3=N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60953528 | |
Record name | 2-(4-Methoxyphenyl)imidazo[1,2-a]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60953528 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>33.8 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24786478 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
2-(4-Methoxyphenyl)imidazo[1,2-a]pyrimidine | |
CAS RN |
31555-36-9 | |
Record name | 2-(4-Methoxyphenyl)imidazo[1,2-a]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60953528 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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